(E)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C21H19N3O3S/c1-25-17-7-5-16(6-8-17)23-12-15(11-22)21-24-18(13-28-21)14-4-9-19(26-2)20(10-14)27-3/h4-10,12-13,23H,1-3H3/b15-12+
• InChI Key: REMAOLYXOWQQGB-NTCAYCPXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

(E)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds related to (E)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)amino)acrylonitrile often focuses on their synthesis and structural analysis. For instance, the synthesis of E isomer and crystal structures of both E and Z isomers of a similar compound, 3-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)acrylonitrile, has been detailed, highlighting the importance of understanding molecular geometry for applications in material science and synthetic chemistry (Shinkre et al., 2008). Such studies are crucial for designing molecules with specific properties for various applications.

Antimicrobial and Antifungal Applications

The modification of polyvinyl alcohol/acrylic acid hydrogels with various amine compounds, including 4-amino-N-(4-methoxy-1,2,5-thiadiazol-3-yl) benzene sulfonamide, shows significant antimicrobial and antifungal activities (Aly & El-Mohdy, 2015). These modifications enhance the polymers' thermal stability and biological activity, suggesting potential medical applications such as wound dressings and drug delivery systems.

Corrosion Inhibition

The application of thiazoles as corrosion inhibitors for metals in acidic environments is another area of interest. A study on the synthesis and corrosion inhibition ability of thiazole derivatives on the copper surface demonstrates that these compounds can serve as effective corrosion inhibitors, with efficiencies reaching about 90% (Farahati et al., 2019). This research indicates the potential for these compounds in protecting industrial equipment and infrastructure from corrosion damage.